Cas no 899963-91-8 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 899963-91-8
• MF: C₂₃H₂₃N₃O₄S₂
• MW: 469.576422929764
• CID: 5491266
• Update Time: 2025-06-08

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C23H23N3O4S2/c1-26(15-17-6-5-13-30-17)32(28,29)18-11-9-16(10-12-18)22(27)25-23-20(14-24)19-7-3-2-4-8-21(19)31-23/h5-6,9-13H,2-4,7-8,15H2,1H3,(H,25,27)
• InChI Key： WMLYJEPECOBJPT-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

Research Brief on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS: 899963-91-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small molecule inhibitors targeting specific protein-protein interactions (PPIs) and enzymatic pathways. Among these, the compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS: 899963-91-8) has emerged as a promising candidate for therapeutic intervention in various diseases, particularly in oncology and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, mechanism of action, and potential clinical applications.

The compound, with its unique structural features, has been identified as a potent inhibitor of key signaling pathways, including but not limited to the JAK-STAT and NF-κB pathways. Recent studies have demonstrated its ability to selectively bind to specific protein targets, thereby modulating downstream signaling cascades that are critical for cell proliferation and inflammation. The presence of the cycloheptabthiophene and furan moieties in its structure contributes to its high affinity and specificity for these targets, making it a valuable tool for both basic research and drug development.

In vitro and in vivo studies have shown that N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide exhibits significant anti-proliferative and anti-inflammatory effects. For instance, in cancer cell lines, the compound has been shown to induce apoptosis and inhibit cell cycle progression at nanomolar concentrations. Similarly, in models of inflammatory diseases, it has demonstrated the ability to reduce cytokine production and attenuate tissue damage. These findings suggest that the compound holds promise as a therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Recent efforts have focused on modifying the chemical structure to improve its pharmacokinetic properties while retaining its biological activity. Additionally, studies are underway to explore its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic efficacy.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide represents a significant advancement in the field of medicinal chemistry. Its unique mechanism of action and promising preclinical data warrant further investigation to fully realize its therapeutic potential. As research continues, this compound may pave the way for the development of novel treatments for a range of diseases, offering hope to patients with limited therapeutic options.